Cas no 171734-72-8 (Benzeneethanol, 2-bromo-, 1-(4-methylbenzenesulfonate))

• Product Name: Benzeneethanol, 2-bromo-, 1-(4-methylbenzenesulfonate)
• CAS No: 171734-72-8
• MF: C₁₅H₁₅BrO₃S
• MW: 355.246802568436
• CID: 6531372
• PubChem ID: 10915241
• Update Time: 2024-01-11

Benzeneethanol, 2-bromo-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-bromo-, 1-(4-methylbenzenesulfonate)
• SCHEMBL5748460
• 171734-72-8
• 2-(2-bromophenyl)ethyl 4-methylbenzene-1-sulfonate
• 2-(2-bromophenyl)ethyl 4-methylbenzenesulfonate
• QJKZCWWFBYCGPK-UHFFFAOYSA-N
• EN300-7222400

• Inchi： 1S/C15H15BrO3S/c1-12-6-8-14(9-7-12)20(17,18)19-11-10-13-4-2-3-5-15(13)16/h2-9H,10-11H2,1H3
• InChI Key： QJKZCWWFBYCGPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.99253g/mol
• Monoisotopic Mass: 353.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 472.9±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters